Cas no 53484-28-9 (Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro-)
53484-28-9 structure
Product Name:Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro-
CAS No:53484-28-9
MF:C12H7Cl3N2O4S
MW:381.618978738785
CID:357160
PubChem ID:4420147
Update Time:2025-04-19
Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro-
- 4-chloro-N-(3,4-dichlorophenyl)-3-nitrobenzenesulfonamide
- SCHEMBL5225915
- 53484-28-9
- DTXSID70403100
-
- Inchi: 1S/C12H7Cl3N2O4S/c13-9-3-1-7(5-11(9)15)16-22(20,21)8-2-4-10(14)12(6-8)17(18)19/h1-6,16H
- InChI Key: TUKHNQKUGZOKAM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(NC1C=CC(=C(C=1)Cl)Cl)(=O)=O
Computed Properties
- Exact Mass: 379.91941
- Monoisotopic Mass: 379.919211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 89.31
Benzenesulfonamide, 4-chloro-N-(3,4-dichlorophenyl)-3-nitro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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